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Compound of Interest

Compound Name:
Des(1-cyclohexanol) Venlafaxine-

d6

Cat. No.: B589846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and metabolic context of Des(1-cyclohexanol) Venlafaxine-d6. This

deuterated analog serves as a crucial internal standard for the quantitative analysis of

venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI).

Core Chemical Properties
Des(1-cyclohexanol) Venlafaxine-d6 is a stable isotope-labeled version of a venlafaxine

impurity. Its primary application is in bioanalytical assays, particularly liquid chromatography-

mass spectrometry (LC-MS/MS), to ensure accuracy and precision in the quantification of

venlafaxine and its metabolites in biological matrices. The deuterium labeling provides a

distinct mass signature, allowing it to be differentiated from the unlabeled analyte while

exhibiting similar chemical and chromatographic behavior.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of Des(1-
cyclohexanol) Venlafaxine-d6 and its non-deuterated counterpart for comparison. It is

important to note that comprehensive experimental data for the deuterated compound is

limited, as it is primarily synthesized as an analytical standard.
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Table 1: Chemical Identifiers

Property
Des(1-cyclohexanol)
Venlafaxine-d6

Des(1-cyclohexanol)
Venlafaxine

CAS Number 1330046-00-8[1][2][3][4] 775-33-7[5][6]

Molecular Formula C₁₁H₁₁D₆NO[1][2][3] C₁₁H₁₇NO[5][6]

Molecular Weight 185.30 g/mol [2][3] 179.26 g/mol [5][6]

InChI

InChI=1S/C11H17NO/c1-

12(2)9-8-10-4-6-11(13-3)7-5-

10/h4-7H,8-9H2,1-

3H3/i1D3,2D3[1]

InChI=1S/C11H17NO/c1-

12(2)9-8-10-4-6-11(13-3)7-5-

10/h4-7H,8-9H2,1-3H3[5]

SMILES

COC1=CC=C(CCN(C([2H])

([2H])[2H])C([2H])([2H])

[2H])C=C1[1]

COc1ccc(CCN(C)C)cc1[5]

Synonyms

4-Methoxy-N,N-(dimethyl-

d6)benzeneethanamine; p-

Methoxy-N,N-(dimethyl-

d6)phenethylamine[2]

2-(4-methoxyphenyl)-N,N-

dimethylethanamine;

Venlafaxine EP Impurity A[5]

Table 2: Physicochemical Properties
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Property
Des(1-cyclohexanol)
Venlafaxine-d6

Des(1-cyclohexanol)
Venlafaxine

Appearance Clear Colourless Oil[2] Data not available

Boiling Point
254.9 ± 23.0 °C at 760 mmHg

(Predicted)[7]
Data not available

Melting Point Data not available Data not available

Solubility

Likely soluble in organic

solvents like DMSO and

ethanol.[8]

Data not available

Storage Temperature 2-8°C Refrigerator[2] Data not available

Experimental Protocols
Des(1-cyclohexanol) Venlafaxine-d6 is instrumental in the bioanalysis of venlafaxine. Below

is a representative experimental protocol for the quantitative analysis of venlafaxine in human

plasma using LC-MS/MS with a deuterated internal standard.

Protocol: Quantification of Venlafaxine in Human
Plasma by LC-MS/MS
1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma sample (calibration standard, quality control, or unknown), add a

specified amount of Des(1-cyclohexanol) Venlafaxine-d6 working solution as an internal

standard.

Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.[9]

Vortex the mixture for 1 minute.[9]

Centrifuge the sample at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet the

precipitated proteins.[9]

Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.[9]
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2. Liquid Chromatography Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UPLC) system.

Column: A C18 reversed-phase column (e.g., ACQUITY UPLC® BEH Shield RP18, 1.7 µm,

100 mm × 2.1 mm) is commonly used.[10]

Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous component (e.g.,

water with 2 mM ammonium acetate) and an organic solvent (e.g., acetonitrile). A common

composition is acetonitrile:water (80:20, v/v).[10]

Flow Rate: A typical flow rate is 0.3 mL/min.[10]

Injection Volume: 5-10 µL.[9]

Column Temperature: Maintained at a constant temperature, for example, 40°C.

3. Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[10]

Detection Mode: Multiple Reaction Monitoring (MRM).[10]

MRM Transitions: The specific precursor to product ion transitions are monitored for the

analyte and the internal standard. Representative transitions are provided in the table below.

Table 3: Representative MRM Transitions for Venlafaxine and its Deuterated Analog

Compound Precursor Ion (m/z) Product Ion (m/z)

Venlafaxine 278.3 121.08

Venlafaxine-d6 284.4 121.0
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Note: The MRM transitions for Des(1-cyclohexanol) Venlafaxine-d6 would need to be

empirically determined but are expected to be similar to other deuterated venlafaxine

standards.

Signaling Pathways and Logical Relationships
As Des(1-cyclohexanol) Venlafaxine-d6 is an analytical standard, it does not have its own

signaling pathway. However, its use is intrinsically linked to the metabolic pathway of

venlafaxine. The following diagram illustrates the major metabolic routes of venlafaxine,

providing context for the analytical measurements where the deuterated standard is employed.

Metabolic Pathway of Venlafaxine

Venlafaxine

O-desmethylvenlafaxine (ODV)
(Active Metabolite)

CYP2D6 (major)
CYP2C19, CYP2C9 (minor)

N-desmethylvenlafaxine (NDV)

CYP3A4, CYP2C19

N,O-didesmethylvenlafaxine (NODV)

CYP2C19, CYP3A4

Glucuronidation and Excretion

CYP2D6

Click to download full resolution via product page

Caption: Major metabolic pathways of venlafaxine in humans.
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Experimental Workflow for Bioanalysis
The logical flow of a typical bioanalytical study involving Des(1-cyclohexanol) Venlafaxine-d6
is depicted in the following diagram.
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Bioanalytical Workflow using a Deuterated Internal Standard

Sample Preparation

Analysis

Data Processing

Plasma Sample Collection

Spike with Des(1-cyclohexanol)
Venlafaxine-d6 (Internal Standard)

Protein Precipitation
or Liquid-Liquid Extraction

LC Separation
(Reversed-Phase)

MS/MS Detection
(MRM Mode)

Quantification
(Analyte/IS Ratio)

Pharmacokinetic Analysis

Click to download full resolution via product page

Caption: A typical workflow for quantitative bioanalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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